Cas no 57602-97-8 (3-Pentanethiol,2,2,4,4-tetramethyl-)

• Product Name: 3-Pentanethiol,2,2,4,4-tetramethyl-
• CAS No: 57602-97-8
• MF: C₉H₂₀S
• MW: 160.320101737976
• CID: 384563
• PubChem ID: 143497
• Update Time: 2025-04-19

3-Pentanethiol,2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanethiol,2,2,4,4-tetramethyl-
• 2,2,4,4-tetramethylpentane-3-thiol
• SCHEMBL47587
• 57602-97-8
• DTXSID10206238
• 3-Pentanethiol-2,2,4,4-tetramethyl-

• Inchi： 1S/C9H20S/c1-8(2,3)7(10)9(4,5)6/h7,10H,1-6H3
• InChI Key： NURHHWDAGYITJM-UHFFFAOYSA-N
• SMILES： SC(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 160.1287
• Monoisotopic Mass: 160.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.836±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 82-85 ºC (20 Torr)
• Flash Point: 43.2±18.6 ºC,
• Solubility: Almost insoluble (0.096 g/l) (25 º C),
• PSA: 0